![molecular formula C7H15ClN2O B1469900 N-(3-Pyrrolidinyl)propanamide hydrochloride CAS No. 2204054-08-8](/img/structure/B1469900.png)
N-(3-Pyrrolidinyl)propanamide hydrochloride
Overview
Description
N-(3-Pyrrolidinyl)propanamide hydrochloride, commonly referred to as NPPH, is a synthetic compound with a variety of applications in scientific research. It is a white powder that is insoluble in water and has a melting point of approximately 145-147°C. NPPH is a derivative of the amino acid proline, and has been used in a variety of research settings due to its unique properties and potential for various applications.
Scientific Research Applications
Drug Discovery
Pyrrolidine is a versatile scaffold for novel biologically active compounds . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Treatment of Human Diseases
Compounds containing the pyrrolidine ring are used widely to obtain compounds for the treatment of human diseases . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .
Anticancer and Antibacterial Agents
Pyrrolidine derivatives have been studied for their potential as anticancer and antibacterial agents . The structure–activity relationship (SAR) of these compounds is an important area of research .
Central Nervous System Diseases
Pyrrolidine-based compounds have been investigated for their potential in treating central nervous system diseases . The ability of these compounds to cross the blood-brain barrier makes them promising candidates for neurological drugs .
Antidiabetics
Pyrrolidine derivatives have also been explored for their potential as antidiabetic agents . These compounds can influence the physicochemical parameters and obtain the best ADME/Tox results for drug candidates .
Anti-inflammatory and Analgesic Agents
Pyrrolidine-based compounds have shown potential as anti-inflammatory and analgesic agents . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .
properties
IUPAC Name |
N-pyrrolidin-3-ylpropanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.ClH/c1-2-7(10)9-6-3-4-8-5-6;/h6,8H,2-5H2,1H3,(H,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUGXLAWQKPBBDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1CCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Pyrrolidinyl)propanamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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